![molecular formula C7H10N4O B2574334 2-Pyrazinecarboxamide, N-methyl-6-(methylamino)- CAS No. 54409-12-0](/img/structure/B2574334.png)
2-Pyrazinecarboxamide, N-methyl-6-(methylamino)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of N-methylated polypeptides, which could potentially include 2-Pyrazinecarboxamide, N-methyl-6-(methylamino)-, involves the ring-opening polymerization (ROP) of N-carboxy anhydrides (NCAs). The polymerization and the resulting polymers are tremendously affected by the steric demand of both the initiators and the monomers .Molecular Structure Analysis
The molecular structure of 2-Pyrazinecarboxamide, N-methyl-6-(methylamino)- can be analyzed using X-ray analysis . The compound has a molecular formula of C7H10N4O.Scientific Research Applications
Automated Flow Preparation
Ingham et al. (2014) discuss the use of open-source software and a Raspberry Pi® computer for controlling multiple flow chemistry devices. This technology was applied in the multi-step flow preparation of pyrazine-2-carboxamide, a component of Rifater® used in tuberculosis treatment, and its derivative piperazine-2-carboxamide (Ingham, Battilocchio, Hawkins, & Ley, 2014).
Synthesis of Derivatives
Vraniar et al. (2002) used 2H-Pyran-2-ones and hydroxylamine or hydrazines for synthesizing α,β-didehydroamino acid derivatives with isoxazolyl or pyrazolyl rings. This study emphasizes the impact of substituents and reaction conditions on the formation of E- or Z-α,β-didehydroamino acid derivatives (Vraniar, Meden, Polanc, & Koevar, 2002).
Corrosion Inhibition
Erami et al. (2019) investigated the inhibitive performance of carboxamide ligands, including (N-(quinolin-7-yl) pyrazine-2-carboxamide), in HCl solution for mild steel protection. The study found that these inhibitors act via adsorption at the metal/solution interface, following the Langmuir adsorption isotherm (Erami, Amirnasr, Meghdadi, Talebian, Farrokhpour, & Raeissi, 2019).
Photovoltaic Systems
Al-Otaibi et al. (2020) investigated cocrystals of pyrazinamide with hydroxybenzoic acids for potential applications in photovoltaic systems. The study found that these cocrystals might be used in energy conversion, demonstrating good light harvesting efficiency (Al-Otaibi, Mary, Armaković, & Thomas, 2020).
Electrochemical Sensing
Kalambate et al. (2016) proposed a sensitive method for determining Pyrazinamide using a Graphene–Zinc oxide-Carbon paste electrode. This sensor showed excellent recovery in pharmaceutical formulations, urine, and blood serum samples, revealing its practicality for Pyrazinamide detection (Kalambate, Rawool, & Srivastava, 2016).
properties
IUPAC Name |
N-methyl-6-(methylamino)pyrazine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O/c1-8-6-4-10-3-5(11-6)7(12)9-2/h3-4H,1-2H3,(H,8,11)(H,9,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXYFQICCDNFVRH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=NC(=CN=C1)C(=O)NC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54409-12-0 |
Source
|
Record name | N-methyl-6-(methylamino)pyrazine-2-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.